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Abstract

Oleyl oleate (CAS No. 3687-45-4), a wax ester formed from the condensation of oleic acid and
oleyl alcohol, is a compound of significant interest in the pharmaceutical, cosmetic, and
chemical industries.[1][2] Its desirable properties, including high lubricity, excellent emollience,
and biocompatibility, have led to its use in a variety of applications, from a synthetic analogue
of jojoba oil in cosmetics to a potential vehicle in drug delivery systems.[3][4] This technical
guide provides a comprehensive overview of the core physicochemical characteristics of oleyl
oleate, detailed experimental protocols for its synthesis and analysis, and a summary of its
safety profile.

Physicochemical Properties

Oleyl oleate is a liquid at room temperature, appearing as a clear, pale yellow, and non-greasy
fluid.[3][5] Its chemical formula is C36H6802, with a molecular weight of 532.92 g/mol .[2][6] A
summary of its key quantitative physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Oleyl Oleate
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Property Value Unit Reference(s)
Melting Point 7.1 °C [11[3][6]
Boiling Point 596.5 + 39.0 °C at 760 mmHg [1][6]
, 0.860 - 0.884 at 20°C;
Density g/cm3 [1107]
0.860 at 30°C
) 1.464 - 1.468 at 20°C;
Refractive Index - [1][6][7]
1.468
Viscosity Low - [3]
Flash Point 57.1 °C [1][6]
Insoluble in water;
Soluble in oil and
Solubility organic solvents like - [31[61[8]
ethanol and
chloroform.
Acid Value Not more than 3.0 mg KOH/g [7]
Saponification Value 90 - 125; 82.48 mg KOH/g [7119]
lodine Value 70 - 120; 82.37 g 12/100g [7109]
Hydroxyl Value Not more than 10 - [7]
Sun Protection Factor
8.0 - [9]
(SPF)
Peroxide Value 17.98 meqg/kg [9]

Experimental Protocols
Synthesis of Oleyl Oleate

Oleyl oleate is primarily synthesized through the esterification of oleic acid and oleyl alcohol.

This can be achieved via chemical catalysis or, more commonly, through enzymatic processes

which offer higher purity and milder reaction conditions.[10]
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This protocol is based on the widely used lipase-catalyzed synthesis method.[11][12][13]

Materials:

Oleic acid (>99% purity)

Oleyl alcohol (>99% purity)

Immobilized lipase (e.g., Novozym 435, Candida antarctica lipase B immobilized on
macroporous acrylic resin)[11]

n-hexane (or other suitable organic solvent, though solvent-free systems are also common)
[14]

Sodium hydroxide (NaOH) solution (0.1 M) for titration

Phenolphthalein indicator

Reaction vessel (e.g., screw-capped vial or stirred tank reactor)[13][14]

Shaking incubator or magnetic stirrer with heating capabilities

Titration apparatus

Procedure:

Reactant Preparation: A specific molar ratio of oleic acid to oleyl alcohol (e.g., 1:1 to 1:2) is
added to the reaction vessel.[11][15] For solvent-based reactions, n-hexane is added.

Enzyme Addition: The immobilized lipase is added to the mixture. The amount of enzyme is
typically a percentage of the total substrate weight (e.g., 2-10% w/w).[11]

Reaction Conditions: The reaction mixture is incubated at a controlled temperature (e.g., 40-
60°C) with constant agitation (e.g., 150-400 rpm) for a specified duration (e.g., 1-8 hours).
[11][13]

Monitoring Reaction Progress: The conversion of oleic acid to oleyl oleate can be monitored
by taking aliquots of the reaction mixture at different time intervals and determining the
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residual fatty acid content via acid-base titration with 0.1 M NaOH.[14]

e Product Isolation and Purification: After the reaction, the immobilized enzyme is separated by
filtration. The solvent (if used) is removed under reduced pressure. The resulting crude oleyl
oleate can be further purified, for example, by thin-layer chromatography (TLC).[14]

Characterization Methods

The acid value, which indicates the amount of free fatty acids, is determined by titration.[7]

Procedure:

A known weight of the oleyl oleate sample is dissolved in a suitable neutralized solvent
(e.g., a mixture of ethanol and diethyl ether).

A few drops of phenolphthalein indicator are added.

The solution is titrated with a standardized solution of potassium hydroxide (KOH) until a
faint pink color persists.

The acid value is calculated based on the volume of KOH solution used.

Fourier Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy are
used to confirm the structure of the synthesized oleyl oleate.[9][14]

e FTIR Spectroscopy: The presence of the ester functional group is confirmed by a
characteristic absorption peak for the carbonyl group (C=0) around 1712-1740 cm~1.[14]

 NMR Spectroscopy: Both *H-NMR and 3C-NMR spectra are used to elucidate the complete
chemical structure. In 3C-NMR, a peak around 173 ppm confirms the presence of the ester
carbonyl carbon.[14]

Visualization of Synthesis Workflow

The enzymatic synthesis of oleyl oleate can be represented as a streamlined workflow.
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Caption: Workflow for the enzymatic synthesis of oleyl oleate.
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Safety and Applications

Oleyl oleate is generally considered safe for use in cosmetic and personal care products, with
low potential for skin and eye irritation at typical concentrations of 1-10%.[3][16] It is non-
comedogenic, making it suitable for various skin types.[3] Toxicological data suggests that it is
not carcinogenic, mutagenic, or a reproductive toxin.[17]

Its primary functions in formulations are as an emollient, hair and skin conditioning agent, and
to improve the texture and spreadability of products.[3][5][18] In drug development, its
properties as a lipid-based excipient are being explored for enhancing the solubility and
delivery of poorly water-soluble active pharmaceutical ingredients.[8]

Conclusion

Oleyl oleate possesses a unique combination of physicochemical properties that make it a
valuable ingredient in various scientific and industrial fields. This guide provides a foundational
understanding of its characteristics, synthesis, and analysis, serving as a valuable resource for
researchers and professionals in drug development and formulation science. The detailed
protocols and tabulated data offer a practical reference for laboratory work and further
investigation into the applications of this versatile wax ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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